2-(2-Fluoro-5-methylphenyl)pyridin-3-ol

• IUPAC Name: 2-(2-fluoro-5-methylphenyl)pyridin-3-ol
• InChI: InChI=1S/C12H10FNO/c1-8-4-5-10(13)9(7-8)12-11(15)3-2-6-14-12/h2-7,15H,1H3
• InChI Key: VLPQKZZQUNCLTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)C2=C(C=CC=N2)O
• Molecular Formula: C12H10FNO
• DSSTOX Substance ID: DTXSID80682626
• Molecular Weight: 203.21 g/mol
• CAS No.: 1261924-39-3

Description

2-(2-Fluoro-5-methylphenyl)pyridin-3-ol (CAS: 1261995-33-8) is a fluorinated pyridine derivative featuring a hydroxyl group at position 3 of the pyridine ring and a 2-fluoro-5-methylphenyl substituent at position 2 (Figure 1). This compound is of interest in medicinal chemistry due to its structural similarity to bioactive pyridine derivatives, which often exhibit antimicrobial, anticancer, or enzyme-inhibitory properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Fluoro-5-methylphenyl)pyridin-3-ol typically involves the fluorination of pyridine derivatives. One common method includes the reaction of 3-bromo-2-nitropyridine with tetrabutylammonium fluoride in dimethylformamide at room temperature to form 2-fluoro-3-bromopyridine . This intermediate can then undergo further reactions to introduce the methylphenyl group and the hydroxyl group at the desired positions.

Industrial Production Methods

Industrial production of 2-(2-Fluoro-5-methylphenyl)pyridin-3-ol may involve large-scale fluorination processes using fluorinating agents such as aluminum fluoride and copper fluoride at elevated temperatures (450-500°C) . These methods ensure high yields and purity of the final product, making it suitable for commercial applications.

Chemical Reactions Analysis

Types of Reactions

2-(2-Fluoro-5-methylphenyl)pyridin-3-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The nitro group in intermediates can be reduced to an amine.

Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like hydrogen gas with a palladium catalyst or sodium borohydride.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions include various substituted pyridines and phenyl derivatives, which can be further utilized in the synthesis of more complex molecules.

Scientific Research Applications

2-(2-Fluoro-5-methylphenyl)pyridin-3-ol has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex fluorinated compounds.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated as a potential drug candidate due to its unique chemical structure and properties.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its stability and reactivity.

Mechanism of Action

The mechanism of action of 2-(2-Fluoro-5-methylphenyl)pyridin-3-ol involves its interaction with specific molecular targets, such as enzymes or receptors, in biological systems. The fluorine atom’s strong electron-withdrawing effect can influence the compound’s binding affinity and reactivity, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	CAS Number	Molecular Formula	Substituents (Pyridine/Phenyl)	Key Features/Applications	References
2-(2-Fluoro-5-methylphenyl)pyridin-3-ol	1261995-33-8	C₁₂H₁₀FNO	Pyridine: -OH (C3), phenyl (C2); Phenyl: -F (C2), -CH₃ (C5	Precursor for biological activity studies
5-(2-Fluoro-3-methoxyphenyl)pyridin-3-ol	1261945-15-6	C₁₂H₁₀FNO₂	Pyridine: -OH (C3), phenyl (C5); Phenyl: -F (C2), -OCH₃ (C3)	Explored in drug discovery for solubility modulation
5-(4-Chloro-2-methoxyphenyl)pyridin-3-ol	1017414-83-3	C₁₂H₁₀ClNO₂	Pyridine: -OH (C3), phenyl (C5); Phenyl: -Cl (C4), -OCH₃ (C2)	Antimicrobial activity reported in derivatives
5-(2,3-Difluorophenyl)pyridin-3-ol	1261866-16-3	C₁₁H₇F₂NO	Pyridine: -OH (C3), phenyl (C5); Phenyl: -F (C2, C3)	Studied for electronic effects on binding affinity
6-Fluoro-3-(4-methoxyphenyl)pyridin-2-ol	Not provided	C₁₂H₁₀FNO₂	Pyridine: -OH (C2), phenyl (C3); Phenyl: -F (C6), -OCH₃ (C4)	Structural analog with crystallographic data

Structural Variations and Substituent Effects

Positional Isomerism: The target compound’s phenyl group is attached to C2 of the pyridine ring, whereas analogs like 5-(2-Fluoro-3-methoxyphenyl)pyridin-3-ol feature phenyl at C5 (Table 1). The 2-fluoro-5-methylphenyl substituent in the target compound contrasts with 2,3-difluorophenyl (CAS 1261866-16-3), where additional fluorine atoms increase electronegativity and lipophilicity .

Functional Group Modifications :

• Replacement of -CH₃ (methyl) with -OCH₃ (methoxy) in analogs (e.g., CAS 1017414-83-3) enhances hydrogen-bonding capacity and solubility but may reduce membrane permeability .
• Hydroxyl groups at C3 (common across all compounds) are critical for metal coordination, as seen in Cu(II) complexes of related pyridin-3-ol derivatives .